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Compound of Interest

Compound Name: Bempedoic Acid-D5

Cat. No.: B12406658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Bempedoic Acid-D5, a deuterated analog of Bempedoic Acid. This document is

intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds as internal standards in analytical and pharmacokinetic research.

Introduction
Bempedoic Acid-D5 is the deuterium-labeled form of Bempedoic Acid, an ATP-citrate lyase

(ACL) inhibitor used for the treatment of hypercholesterolemia.[1][2][3][4] Due to its isotopic

labeling, Bempedoic Acid-D5 serves as an ideal internal standard for the quantification of

Bempedoic Acid in biological samples using mass spectrometry and liquid chromatography.[5]

The inclusion of deuterium atoms results in a higher molecular weight, allowing for its

differentiation from the unlabeled parent drug without altering its chemical behavior in analytical

systems.

Chemical Properties
The fundamental chemical characteristics of Bempedoic Acid-D5 are summarized below. This

data is crucial for method development, analytical validation, and understanding its behavior in

various chemical environments.
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Property Value References

Chemical Name

8-Hydroxy-2,2,14,14-

tetramethylpentadecanedioic-

7,7,8,9,9-d5 Acid

[6][7][8]

Synonyms ETC-1002-D5, ESP-55016-D5 [4][9]

Molecular Formula C₁₉H₃₁D₅O₅ [6][7][8][9][10]

Molecular Weight 349.52 g/mol [5][6][7][8][11][12]

CAS Number 2408131-71-3 [4][6][7]

Unlabeled CAS No. 738606-46-7 [3][6][7][10]

Isotopic Purity >98% atom D [9]

Physical Properties
The physical properties of Bempedoic Acid-D5 are essential for its proper handling, storage,

and preparation for experimental use.

Property Value References

Appearance White to off-white solid [9][13]

Melting Point 87-92°C (unlabeled) [13]

Solubility

Highly soluble in ethanol and

isopropanol. Insoluble in water

and aqueous solutions below

pH 5.

[13]

Storage
Store at 2-8°C or -20°C under

an inert atmosphere.
[7][11][14]

Shipping Conditions Ambient temperature [7]

Mechanism of Action of Bempedoic Acid
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Bempedoic Acid is a prodrug that is activated primarily in the liver by very long-chain acyl-CoA

synthetase-1 (ACSVL1) to its active form, bempedoyl-CoA.[2][15] This active metabolite inhibits

ATP-citrate lyase (ACL), an enzyme upstream of HMG-CoA reductase in the cholesterol

biosynthesis pathway.[1][3][16] The inhibition of ACL reduces the synthesis of cholesterol in the

liver, which in turn leads to the upregulation of low-density lipoprotein (LDL) receptors and

increased clearance of LDL cholesterol from the bloodstream.[2][16] Additionally, bempedoic

acid has been shown to activate AMP-activated protein kinase (AMPK), which can contribute to

its anti-inflammatory and metabolic benefits.[2][15]
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Caption: Mechanism of action of Bempedoic Acid in the cholesterol biosynthesis pathway.
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Experimental Protocols
Bempedoic Acid-D5 is primarily used as an internal standard in pharmacokinetic studies to

ensure the accuracy and precision of quantitative analysis. Below is a generalized protocol for

its use in an LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) assay.

Preparation of Standard Solutions
Primary Stock Solution: Accurately weigh a precise amount of Bempedoic Acid-D5 and

dissolve it in a suitable organic solvent (e.g., methanol or acetonitrile) to create a primary

stock solution of a known concentration (e.g., 1 mg/mL).

Working Internal Standard (IS) Solution: Perform serial dilutions of the primary stock solution

with the appropriate solvent to prepare a working IS solution at the desired concentration for

spiking into samples (e.g., 100 ng/mL).

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of unlabeled Bempedoic Acid into a blank biological matrix (e.g., plasma,

urine).

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations in the same manner as the calibration standards.

Sample Preparation (Protein Precipitation)
Sample Aliquoting: Aliquot a specific volume of the biological sample (e.g., 100 µL of plasma)

into a microcentrifuge tube.

Spiking with IS: Add a small, precise volume of the Bempedoic Acid-D5 working IS solution

to each sample, calibrator, and QC sample.

Protein Precipitation: Add a protein precipitation agent (e.g., 3 volumes of cold acetonitrile) to

each tube.

Vortexing and Centrifugation: Vortex the samples vigorously for 1-2 minutes to ensure

thorough mixing and complete protein precipitation. Centrifuge at high speed (e.g., 14,000

rpm) for 10 minutes to pellet the precipitated proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12406658?utm_src=pdf-body
https://www.benchchem.com/product/b12406658?utm_src=pdf-body
https://www.benchchem.com/product/b12406658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for

analysis.

Evaporation and Reconstitution (Optional): The supernatant may be evaporated to dryness

under a stream of nitrogen and reconstituted in the mobile phase to enhance sensitivity.

LC-MS/MS Analysis
Chromatographic Separation: Inject the prepared samples onto an appropriate HPLC or

UPLC system equipped with a suitable column (e.g., C18). Use a mobile phase gradient

(e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to achieve

chromatographic separation of Bempedoic Acid from matrix components.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

MRM Transitions: Monitor specific precursor-to-product ion transitions for both Bempedoic

Acid and Bempedoic Acid-D5.

Data Analysis: Quantify the concentration of Bempedoic Acid in the unknown samples by

calculating the peak area ratio of the analyte to the internal standard (Bempedoic Acid-D5)

and comparing it against the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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